Cas no 1804735-04-3 (Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804735-04-3
• MF: C₉H₇F₃INO₃
• MW: 361.056465387344
• CID: 4834895
• Update Time: 2025-05-28

Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H7F3INO3/c1-4-6(13)3-5(8(15)16-2)7(14-4)17-9(10,11)12/h3H,1-2H3
• InChI Key： TUCZUMYQCPRYJY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C(=NC=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804735-04-3)

The compound Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804735-04-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and iodo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

One of the key reasons for the growing attention toward Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate is its relevance in medicinal chemistry. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the iodo substituent offers versatility for further functionalization through cross-coupling reactions, such as Suzuki or Sonogashira couplings. These properties align with current trends in small-molecule drug discovery, where researchers seek highly functionalized intermediates to accelerate lead optimization.

In the context of agrochemical innovation, this compound has shown promise as a building block for pesticide development. The pyridine core is a common motif in many commercial herbicides and insecticides, and the introduction of halogenated groups often improves efficacy. With the global push toward sustainable agriculture, there is heightened interest in compounds like Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate that can contribute to the next generation of low-environmental-impact agrochemicals.

From a synthetic chemistry perspective, the compound's CAS No. 1804735-04-3 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on heterocyclic chemistry or organofluorine compounds frequently search for this specific CAS number to ensure reproducibility in their experiments. The demand for such custom synthesis intermediates has surged, driven by the need for tailor-made molecules in both academic and industrial settings.

Another area of interest is the compound's potential role in material science. The combination of iodine and trifluoromethoxy groups could impart unique electronic properties, making it a candidate for organic semiconductors or liquid crystal applications. As the field of functional materials expands, researchers are exploring unconventional molecular architectures, and Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate fits into this exploratory paradigm.

Given the compound's multifaceted utility, it is no surprise that queries related to "synthesis of Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate" or "CAS 1804735-04-3 suppliers" are trending in scientific databases. The rise of AI-assisted retrosynthesis tools has further amplified interest, as chemists seek efficient routes to access this and similar high-value intermediates. Moreover, discussions on green chemistry and atom economy have prompted reevaluations of traditional synthetic approaches, placing compounds like this at the forefront of methodological innovation.

In summary, Methyl 3-iodo-2-methyl-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804735-04-3) represents a compelling case study in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting the interdisciplinary nature of contemporary chemistry. As the scientific community continues to prioritize precision synthesis and functional diversity, this compound is poised to remain a subject of intense investigation and practical utility.